molecular formula C14H12ClNO4S B5850463 5-{[(3-chlorophenyl)amino]sulfonyl}-2-methylbenzoic acid

5-{[(3-chlorophenyl)amino]sulfonyl}-2-methylbenzoic acid

Cat. No. B5850463
M. Wt: 325.8 g/mol
InChI Key: QHCHLIFCIBMTGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-{[(3-chlorophenyl)amino]sulfonyl}-2-methylbenzoic acid, also known as Niflumic acid, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain and inflammation. It was first synthesized in the 1970s and has since been extensively studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of niflumic acid is not fully understood, but it is thought to involve the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response, and their inhibition leads to a reduction in pain and inflammation.
Biochemical and Physiological Effects:
5-{[(3-chlorophenyl)amino]sulfonyl}-2-methylbenzoic acid acid has been shown to have a number of biochemical and physiological effects, including the inhibition of ion channels such as the calcium-activated chloride channel (CaCC) and the transient receptor potential vanilloid 4 (TRPV4) channel. These channels are involved in a variety of physiological processes, including pain sensation, regulation of blood pressure, and fluid secretion.

Advantages and Limitations for Lab Experiments

One of the main advantages of niflumic acid is its relatively low toxicity, making it a safe and effective tool for use in laboratory experiments. However, its potency and specificity may be limited compared to other NSAIDs, and its effects may be influenced by factors such as pH and temperature.

Future Directions

There are many potential future directions for research on niflumic acid, including the development of more potent and specific analogs, the investigation of its effects on other ion channels and physiological processes, and the exploration of its potential therapeutic applications in a variety of medical conditions. Additionally, further studies are needed to fully understand the mechanism of action of niflumic acid and to optimize its use in laboratory experiments.

Synthesis Methods

5-{[(3-chlorophenyl)amino]sulfonyl}-2-methylbenzoic acid acid can be synthesized through a multi-step process involving the reaction of 3-chloroaniline with chlorosulfonic acid, followed by the reaction of the resulting product with 2-methylbenzoic acid. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

5-{[(3-chlorophenyl)amino]sulfonyl}-2-methylbenzoic acid acid has been extensively studied for its potential therapeutic applications in various fields of medicine, including neurology, cardiology, and oncology. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the treatment of inflammatory conditions such as rheumatoid arthritis and osteoarthritis.

properties

IUPAC Name

5-[(3-chlorophenyl)sulfamoyl]-2-methylbenzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12ClNO4S/c1-9-5-6-12(8-13(9)14(17)18)21(19,20)16-11-4-2-3-10(15)7-11/h2-8,16H,1H3,(H,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QHCHLIFCIBMTGC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC(=CC=C2)Cl)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12ClNO4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-[(3-Chlorophenyl)sulfamoyl]-2-methylbenzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.